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This technical guide provides a comprehensive overview of hot work tool steel electrodes,

intended for researchers, scientists, and drug development professionals who may encounter

these materials in specialized equipment. The guide details the classification, chemical

composition, mechanical properties, and welding procedures associated with these electrodes.

All quantitative data is summarized in structured tables for comparative analysis. Furthermore,

detailed experimental protocols for key material characterization techniques are provided,

alongside visualizations of critical workflows and logical relationships.

Introduction to Hot Work Tool Steels
Hot work tool steels are a class of alloy steels designed to withstand high temperatures, high

pressures, and abrasive conditions.[1][2] They are essential in manufacturing processes such

as forging, die casting, and extrusion, where tooling is in continuous contact with materials at

elevated temperatures.[2] Welding electrodes made from hot work tool steels are primarily

used for the repair and hardfacing of these tools and dies, significantly extending their service

life.[3][4] The weldability of tool steels can be challenging due to their high hardenability and

alloy content, which increases the risk of cracking.[5] Therefore, proper selection of electrodes
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and adherence to strict welding and heat treatment procedures are critical for successful

application.

Classification of Hot Work Tool Steel Electrodes
Hot work tool steel electrodes are often classified based on the composition of the deposited

weld metal, which is designed to match or enhance the properties of the base tool steel. While

the American Welding Society (AWS) does not have a specific classification for hot work tool

steel electrodes in the way it does for carbon or stainless steels, they often fall under

specifications for low-alloy steel electrodes, such as AWS A5.5.[6][7] European standards, such

as DIN 8555, provide classifications for hardfacing electrodes, which are relevant to many hot

work applications.[3][4][8][9]

The most common hot work tool steels are the chromium-based H-series, particularly H11,

H12, and H13.[1][10][11][12] Consequently, many welding electrodes are designed to deposit a

weld metal with a chemical composition similar to these grades.

Chemical Composition
The chemical composition of the weld deposit is crucial in determining its high-temperature

strength, wear resistance, and toughness. The principal alloying elements in chromium hot

work tool steels are chromium, molybdenum, vanadium, and silicon, each contributing to the

final properties of the weld.
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Electrod
e
Designa
tion/Too
l Steel
Grade

C (%) Mn (%) Si (%) Cr (%) Mo (%) V (%) W (%)

H11[10]

[12]
0.38-0.43 0.20-0.40 0.80-1.00 4.75-5.25 1.20-1.40 0.40-0.60 -

H12[11] 0.30-0.40 0.20-0.50 0.80-1.20 4.75-5.50 1.25-1.75 0.50 max 1.00-1.70

H13[10]

[13]
0.32-0.45 0.20-0.50 0.80-1.20 4.75-5.50 1.10-1.75 0.80-1.20 -

UTOP 38

(DIN

8555: E

3-UM-40

T)[3]

0.13 - - 5.0 4.3 0.2 +

E9018-

B2[2][14]

[15][16]

[17][18]

0.05-0.12 ≤0.90 ≤0.80 1.00-1.50 0.40-0.65 - -

E9018-

B3[11]
0.05-0.12 ≤0.90 ≤0.80 2.00-2.50 0.90-1.20 - -

Table 1: Typical Chemical Composition of Hot Work Tool Steel Electrodes and Corresponding

Weld Deposits (wt.%)

Mechanical Properties
The mechanical properties of the weld deposit are critical for the performance of the repaired or

hardfaced tool. These properties are highly dependent on the post-weld heat treatment.
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Electrode
Designation
/Tool Steel
Grade

Condition
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

Hardness
(HRC)

H13 Weld[19] As Welded - - - 49-54

H13 Base

Metal[13]

Hardened &

Tempered
1200 - 1590 1000 - 1380 - 38-53

UTOP 38

Weld[3]
As Welded - - - 36-42

E9018-B2

Weld[2][14]

PWHT

(690°C)
≥ 620 ≥ 530 ≥ 19 -

E9018-B3

Weld[11]

PWHT

(690°C)
≥ 620 ≥ 530 ≥ 17 -

Table 2: Typical Mechanical Properties of Hot Work Tool Steel Weld Deposits

Welding and Heat Treatment Procedures
The welding of hot work tool steels requires careful control of preheat, interpass temperature,

and post-weld heat treatment (PWHT) to avoid cracking and to achieve the desired mechanical

properties.[5] Shielded Metal Arc Welding (SMAW) is a common process used for repair and

hardfacing.[16][20][21]

Welding Parameters
The following table provides typical welding parameters for SMAW of hot work tool steels.
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Electrode Diameter
(mm)

Current (A) Voltage (V) Polarity

2.5 70-90 21-26 DCEP or AC

3.2 90-135 21-26 DCEP or AC

4.0 130-180 21-26 DCEP or AC

5.0 180-220 22-26 DCEP or AC

Table 3: Typical SMAW Parameters for Hot Work Tool Steel Electrodes[2][3][15]

Heat Treatment Workflow
A proper heat treatment cycle is crucial for achieving a uniform hardness and optimal properties

in the weld, the heat-affected zone (HAZ), and the base metal.[22] The following diagram

illustrates a typical workflow for welding and heat treating H13 tool steel.
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Pre-Welding

Welding

Post-Weld Heat Treatment

Full Heat Treatment (Optional)

Preheat to 620-700°F (327-371°C)

Weld using appropriate parameters
Maintain interpass temperature

Slow cool at 35-50°F/hr (19-28°C/hr)

Stress relieve 50-75°F (28-42°C)
below original tempering temperature for 2 hrs

Furnace cool to 800°F (427°C)

Air cool to room temperature

Austenitize at 1800-1890°F (982-1032°C)
for 30-90 min

Optional Full HT

Air or pressurized gas quench

Double temper at 1000-1100°F (538-593°C)
for 2 hrs each cycle

Click to download full resolution via product page

Caption: Welding and Heat Treatment Workflow for H13 Tool Steel.
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Experimental Protocols
The determination of the mechanical properties of hot work tool steel weld deposits requires

standardized testing procedures. The following are summaries of key experimental protocols.

Tensile Testing
Tensile testing of weldments is conducted to determine the yield strength, ultimate tensile

strength, elongation, and reduction of area.[1][23]

Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.

[4][9][24]

Specimen Preparation:

Round or flat tensile specimens are machined from the welded joint. The dimensions of

the specimens are specified in the ASTM E8 standard.[9][24]

The gauge length of the specimen is marked to measure elongation after fracture.[23]

Procedure:

The dimensions of the specimen's cross-section are measured and recorded.[23]

The specimen is mounted in a universal testing machine.[23]

A uniaxial tensile load is applied to the specimen at a controlled rate.[1]

The load and the elongation of the gauge length are continuously monitored and recorded

until the specimen fractures.[1]

Data Analysis:

A stress-strain curve is plotted from the load-elongation data.

Yield strength, ultimate tensile strength, and elongation are determined from the curve.[23]

The reduction of area is calculated by measuring the cross-sectional area of the fractured

specimen.[23]
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Impact Testing
Impact testing is performed to assess the toughness of the weld metal, which is its ability to

absorb energy and plastically deform before fracturing.[23]

Standard: ASTM E23 - Standard Test Methods for Notched Bar Impact Testing of Metallic

Materials.[3][8][25][26]

Specimen Preparation:

A standard Charpy V-notch specimen (10 mm x 10 mm x 55 mm) is machined from the

weld metal.[26]

A V-shaped notch is precisely machined into the specimen.[26]

Procedure:

The specimen is placed on supports in a Charpy impact testing machine.[25]

A pendulum hammer of a known weight is released from a specified height, striking the

specimen on the side opposite the notch.[25]

The energy absorbed by the specimen during fracture is measured by the height to which

the pendulum swings after breaking the specimen.

Data Analysis:

The impact energy, typically reported in Joules or foot-pounds, is a direct measure of the

material's toughness.[23]

Hardness Testing
Hardness testing is used to determine the material's resistance to localized plastic deformation

such as scratching or indentation.[27][28]

Standard: ASTM E18 - Standard Test Methods for Rockwell Hardness of Metallic Materials.

[29]
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Procedure:

The surface of the weld cross-section is ground and polished to ensure it is smooth and

free of contaminants.[30]

A minor load is applied to the indenter (e.g., a diamond cone for the Rockwell C scale) to

seat it in the material.[27][29]

A major load is then applied for a specified dwell time.[27][28]

The major load is removed, and the final depth of indentation is measured relative to the

position under the minor load.[28][29]

Data Analysis:

The Rockwell hardness number is inversely related to the depth of the indentation and is

read directly from the testing machine's dial or digital display.[27][29][31]

Microstructure Analysis
Microstructural analysis is essential for understanding the relationship between the welding

process, heat treatment, and the resulting mechanical properties.

Sample Preparation:

A cross-section of the weld is cut and mounted in a polymeric resin.[32]

The mounted sample is ground with progressively finer abrasive papers.[10][32][33]

The ground surface is then polished with diamond pastes to a mirror-like finish.[10][32][33]

The polished surface is etched with a chemical solution (e.g., Nital) to reveal the

microstructure.[10][32]

Analysis:

The etched sample is examined using optical microscopy or scanning electron microscopy

(SEM) to observe the different phases, grain size, and any defects present in the weld
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metal, heat-affected zone, and base metal.[10][32][33]

Logical Relationships in Hot Work Tool Steel
Welding
The successful welding of hot work tool steels involves understanding the interplay between

various factors that can lead to either a sound weld or defects.

Causes and Prevention of Common Welding Defects
The following diagram illustrates the logical relationships between common welding defects in

tool steels and their causes and preventive measures.

Common Welding Defects

Causes

Preventive Measures

Cracking

Proper Preheating and PWHT Use of Low-Hydrogen Electrodes Slow Cooling Rate

Porosity

Thorough Cleaning of Workpiece Correct Welding Parameters

Slag Inclusion

Proper Slag Removal Between Passes

High Hardenability of Tool Steel Hydrogen Embrittlement High Residual Stress Gas Entrapment Inadequate Cleaning Improper Welding Technique

Click to download full resolution via product page

Caption: Causes and Prevention of Common Welding Defects in Tool Steels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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